3-{[(2-methoxyphenoxy)acetyl]amino}-N-propylbenzamide

• Molecular Formula: C19H22N2O4
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 3-[[2-(2-methoxyphenoxy)acetyl]amino]-N-propylbenzamide
• InChI: InChI=1S/C19H22N2O4/c1-3-11-20-19(23)14-7-6-8-15(12-14)21-18(22)13-25-17-10-5-4-9-16(17)24-2/h4-10,12H,3,11,13H2,1-2H3,(H,20,23)(H,21,22)
• InChI Key: SQNKXAOUMVGVON-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)COC2=CC=CC=C2OC

Description

3-{[(2-methoxyphenoxy)acetyl]amino}-N-propylbenzamide, commonly known as MPAP, is a synthetic compound that has garnered significant attention in the scientific community due to its potential therapeutic applications. MPAP belongs to the class of benzamide derivatives and has been studied extensively for its neuroprotective and anti-inflammatory properties.

Mechanism of Action

The exact mechanism of action of MPAP is not fully understood. However, it has been proposed that MPAP exerts its neuroprotective effects by modulating the activity of the sigma-1 receptor. The sigma-1 receptor is a transmembrane protein that is involved in various cellular processes, including calcium signaling, neurotransmitter release, and cell survival. MPAP has been shown to increase the activity of the sigma-1 receptor, which in turn enhances the survival of neurons and reduces inflammation.
Biochemical and Physiological Effects:
MPAP has been shown to exhibit various biochemical and physiological effects. MPAP has been shown to increase the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF) and glial cell line-derived neurotrophic factor (GDNF). MPAP has also been shown to reduce the expression of pro-inflammatory cytokines such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α). Furthermore, MPAP has been shown to enhance mitochondrial function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

MPAP has several advantages for lab experiments. MPAP is a synthetic compound that can be easily synthesized and purified. MPAP has been extensively studied in animal models, and its safety profile has been established. However, MPAP has some limitations for lab experiments. MPAP is a relatively new compound, and its long-term safety and efficacy in humans are not yet established. Furthermore, the mechanism of action of MPAP is not fully understood, which limits its potential therapeutic applications.

Future Directions

There are several future directions for the study of MPAP. One potential direction is the development of more potent and selective sigma-1 receptor agonists. Another direction is the investigation of the potential therapeutic applications of MPAP in other neurological and psychiatric disorders, such as depression and anxiety. Furthermore, the safety and efficacy of MPAP in humans need to be established through clinical trials.

Synthesis Methods

The synthesis of MPAP involves the reaction of 2-methoxyphenol with acetyl chloride to yield 2-methoxyacetophenone. The subsequent reaction of 2-methoxyacetophenone with propylamine and phosgene results in the formation of MPAP. The yield of MPAP can be increased by optimizing the reaction conditions and purification methods.

Scientific Research Applications

MPAP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders. MPAP has been shown to exhibit neuroprotective effects in animal models of Parkinson's disease, Alzheimer's disease, and ischemic stroke. MPAP has also been studied for its anti-inflammatory properties and has been shown to reduce inflammation in animal models of multiple sclerosis and rheumatoid arthritis.